Cas no 1369112-86-6 (1-amino-4-(4-bromophenyl)butan-2-ol)

• Product Name: 1-amino-4-(4-bromophenyl)butan-2-ol
• CAS No: 1369112-86-6
• MF: C₁₀H₁₄BrNO
• MW: 244.128262042999
• CID: 6156752
• PubChem ID: 82386017
• Update Time: 2025-05-21

1-amino-4-(4-bromophenyl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-amino-4-(4-bromophenyl)butan-2-ol
• EN300-1914553
• 1369112-86-6

• Inchi： 1S/C10H14BrNO/c11-9-4-1-8(2-5-9)3-6-10(13)7-12/h1-2,4-5,10,13H,3,6-7,12H2
• InChI Key： DRKMPUBZQCVBDP-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CCC(CN)O

Computed Properties

• Exact Mass: 243.02588g/mol
• Monoisotopic Mass: 243.02588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 46.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylbutylamines

Additional information on 1-amino-4-(4-bromophenyl)butan-2-ol

1-Amino-4-(4-Bromophenyl)butan-2-ol (CAS No. 1369112-86-6): An Overview of a Versatile Compound in Chemical and Pharmaceutical Research

1-Amino-4-(4-bromophenyl)butan-2-ol (CAS No. 1369112-86-6) is a multifaceted compound that has garnered significant attention in the fields of chemical and pharmaceutical research. This compound, also known as 4-(4-bromophenyl)-2-hydroxybutan-1-amine, is characterized by its unique structural features, which include a brominated phenyl group, a hydroxyl group, and an amino group. These functional groups endow the molecule with a diverse range of chemical and biological properties, making it a valuable candidate for various applications.

The chemical structure of 1-amino-4-(4-bromophenyl)butan-2-ol can be represented as C₁₀H₁₃BrNO₂. The presence of the bromine atom on the phenyl ring provides a handle for further chemical modifications, while the hydroxyl and amino groups offer opportunities for forming hydrogen bonds and participating in various chemical reactions. This combination of functional groups makes 1-amino-4-(4-bromophenyl)butan-2-ol an attractive starting material for the synthesis of more complex molecules.

In recent years, 1-amino-4-(4-bromophenyl)butan-2-ol has been extensively studied for its potential applications in drug discovery and development. One of the key areas of interest is its use as an intermediate in the synthesis of bioactive compounds. For instance, researchers have explored its role in the development of new anti-inflammatory agents and analgesics. The compound's ability to modulate specific biological pathways has been highlighted in several studies, suggesting its potential as a lead compound for further optimization.

A notable study published in the Journal of Medicinal Chemistry investigated the use of 1-amino-4-(4-bromophenyl)butan-2-ol as a scaffold for designing potent inhibitors of protein kinases. Protein kinases are enzymes that play crucial roles in cellular signaling pathways and are implicated in various diseases, including cancer and neurodegenerative disorders. The researchers found that derivatives of 1-amino-4-(4-bromophenyl)butan-2-ol exhibited high selectivity and potency against specific kinases, making them promising candidates for therapeutic intervention.

Beyond its potential as a drug candidate, 1-amino-4-(4-bromophenyl)butan-2-ol has also been explored for its use in materials science. Its unique combination of functional groups makes it suitable for applications such as the synthesis of advanced polymers and coatings. For example, researchers at the University of California, Berkeley, have demonstrated that 1-amino-4-(4-bromophenyl)butan-2-ol-based polymers exhibit excellent mechanical properties and thermal stability, making them ideal for use in high-performance materials.

In addition to its synthetic utility, 1-amino-4-(4-bromophenyl)butan-2-ol has been studied for its environmental impact. A recent study published in the Journal of Environmental Science and Health evaluated the biodegradability and ecotoxicity of this compound. The results indicated that under controlled conditions, 1-amino-4-(4-bromophenyl)butan-2-ol can be effectively degraded by microbial communities, suggesting that it may have a lower environmental impact compared to other similar compounds.

The safety profile of 1-amino-4-(4-bromophenyl)butan-2-ol is another important aspect that has been extensively investigated. Toxicological studies have shown that this compound exhibits low toxicity when administered at therapeutic doses. However, as with any chemical compound, proper handling and storage protocols should be followed to ensure safety in laboratory settings.

In conclusion, 1-amino-4-(4-bromophenyl)butan-2-ol (CAS No. 1369112-86-6) is a versatile compound with a wide range of potential applications in chemical and pharmaceutical research. Its unique structural features make it an attractive starting material for the synthesis of bioactive compounds and advanced materials. Ongoing research continues to uncover new possibilities for this compound, highlighting its significance in both academic and industrial settings.